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Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Get Quote

Fundamental Chemical & Physical Properties

The table below summarizes the core identifying information and key physical properties of [BMIm][NTf₂]

from technical data sheets [1] [2] [3].

Property Category Specification

CAS Number 174899-83-3 [1] [2] [3]

Molecular Formula C₁₀H₁₅F₆N₃O₄S₂ [1] [3]

Molecular Weight 419.36 g/mol [1] [2] [3]

Purity ≥98% [1] [2], >99.5% (Ultra Pure) [3]

Appearance Colourless to yellow viscous liquid [1] [2]

Melting Point -4 °C [3]

Density 1.44 g/cm³ [3]

Viscosity 48.8 cP [3]
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Property Category Specification

Refractive Index n20/D 1.428 [2]

Water Content ≤0.5% [1] [2]

Safety and Handling Information

For safe laboratory practice, please note the following hazard and storage information.

Aspect Details

Hazard Classification Acute Tox. 3 (Dermal/Oral), Skin Corr. 1B, Eye Dam. 1, Aquatic Chronic

2, STOT RE 2 (Oral). Target organ: Nervous system [2].

Flash Point >200 °C (>392 °F) [1]. Also listed as "Not applicable" [2].

Personal Protective
Equipment (PPE)

Faceshields, Gloves, Goggles, and type ABEK (EN14387) respirator filter
[2].

Storage & Handling Classified as a dangerous good for transport [4]. For lab use only; test
before use [1].

Primary Research Applications

This ionic liquid serves as a key material in several advanced research areas:

Electrochemistry and Energy Storage: It is directly used in the fabrication of lithium-ion batteries
as an electrolyte component [1]. Its excellent ionic conductivity also makes it a subject of study in

various electrochemical devices [5] [6].
Materials Science and Separation: Research explores its use for different types of industrial
separation problems [2]. It is also incorporated into cellulose to create composite materials with
enhanced electromechanical properties, useful for applications like bending actuators [6].

Nuclear Fuel Processing: Studies investigate its radiation stability for potential use in nuclear spent
fuel recycling. Research has shown that while it darkens upon gamma irradiation, it maintains high

stability, and methods like ozone treatment can decolorize it [7].
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Biomedical Research: It has been identified as an HIV-1 integrase inhibitor, effectively blocking

both the 3'-processing and strand transfer steps of the viral integration reaction [8].
Interface and Lubricant Studies: Molecular dynamics simulations reveal that its structural and

dynamic properties at interfaces (e.g., with mica and graphite) are crucial for developing lubricants
and catalysts [9].

Experimental Research Workflow

The following diagram outlines a generalized experimental workflow for studying [BMIm][NTf₂] in material

synthesis or property investigation, based on the cited research.

Start: Define Research Objective

Material Preparation &
Purification

Composite Fabrication
(e.g., with Cellulose)

Material Characterization

Functional Performance Test Sub-Process: Characterization Methods

Data Analysis &
Conclusion

• Spectroscopy (UV-Vis, ATR-IR, NMR)
• Electron Microscopy (SEM)

• X-Ray Diffraction (XRD)
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Experimental workflow for [BMIm][NTf₂] research

Key Experimental Protocols

For researchers replicating or building upon previous work, here are summaries of key methodological

approaches:

Studying Radiation Effects: To investigate the color change of [BMIm][NTf₂] during gamma
irradiation, researchers used doses ranging from 50 to 400 kGy. The resulting radiolysis products

were analyzed using UV-Vis spectrophotometry (which showed a new absorption peak at 290 nm),
ATR-IR, ¹H NMR, and ESI mass spectrometry. Decoloration of the irradiated samples was tested

using HNO₃ oxidation and O₃ treatment [7].
Fabricating Cellulose Composites: In one study, [BMIm][NTf₂] was incorporated into cellulose at

varying concentrations (e.g., 0.02 wt% and 0.1 wt%). The resulting composite films were
characterized using Scanning Electron Microscopy (SEM) and X-ray diffraction (XRD). Their

mechanical properties were assessed via tensile tests to determine Young's modulus and yield
strength, and their electromechanical performance was evaluated through bending actuation tests
[6].
Simulating Interfacial Properties: Molecular dynamics simulations were used to study the structural

and orientational changes of [BMIm][NTf₂] ions at mica and graphite interfaces. The simulations, run
for 5 ns, analyzed parameters like contour mappings of ions parallel and perpendicular to the

surfaces to understand the formation of layered structures [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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